Cas no 2248340-84-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate
• CAS No: 2248340-84-1
• MF: C₂₀H₁₅FN₂O₅
• MW: 382.341908693314
• CID: 5971418
• PubChem ID: 165732471
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523099
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate
• 2248340-84-1

• Inchi： 1S/C20H15FN2O5/c21-13-4-3-5-14(10-13)22-11-12(8-9-17(22)24)20(27)28-23-18(25)15-6-1-2-7-16(15)19(23)26/h1-7,10,12H,8-9,11H2
• InChI Key： ILNHYFTVKLNVKY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 382.09649975g/mol
• Monoisotopic Mass: 382.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate (CAS: 2248340-84-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate (CAS: 2248340-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. The presence of both the isoindole-1,3-dione and piperidine-6-one moieties suggests possible interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. In vitro assays have demonstrated its ability to modulate key signaling pathways, including those involved in apoptosis and inflammation. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its inhibitory effects on specific kinases implicated in tumor progression. These findings underscore the compound's potential as a lead molecule for the development of novel anticancer agents.

Further investigations into the pharmacokinetics and toxicity profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate have been conducted to assess its suitability for clinical applications. Preclinical studies in animal models have shown favorable bioavailability and minimal off-target effects, suggesting a promising safety profile. However, additional optimization of its chemical structure may be required to enhance its efficacy and reduce potential side effects.

The synthesis of this compound has also been a subject of recent research, with efforts directed toward improving yield and scalability. A study in Organic & Biomolecular Chemistry (2024) reported a novel synthetic route that utilizes green chemistry principles, thereby reducing environmental impact. This advancement is particularly significant for large-scale production, which will be essential for future clinical trials and commercialization.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-fluorophenyl)-6-oxopiperidine-3-carboxylate represents a promising candidate in the realm of drug discovery. Its multifaceted biological activities, coupled with ongoing improvements in synthesis and formulation, position it as a molecule of high interest for further research. Future studies should focus on advancing its development through rigorous preclinical and clinical evaluations to fully realize its therapeutic potential.